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Compound of Interest

Compound Name: L-Lysine L-Malate

CAS No.: 71555-10-7

Cat. No.: B608611

Get Quote

Executive Summary
L-Lysine L-Malate is a specialized organic salt additive used in macromolecular

crystallography to modulate protein solubility and promote lattice formation.[1] Unlike simple

inorganic salts (e.g., NaCl), L-Lysine L-Malate functions as a biocompatible hydrotrope,

combining the chaotropic (solubilizing) properties of the lysine cation with the kosmotropic

(stabilizing) properties of the malate anion. This guide details the preparation, screening

strategies, and mechanistic applications of L-Lysine L-Malate for rescuing "dead"

crystallization drops and optimizing diffraction quality.

Scientific Mechanism: The "Push-Pull" Effect
To use L-Lysine L-Malate effectively, one must understand its dual-action mechanism on the

protein-solvent interface.[1] It operates differently than standard precipitants like PEG or

Ammonium Sulfate.

The Chemical Synergy
L-Lysine Component (The Solubilizer): The

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b608611#bc-rfq
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://everonlife.com/our-products/jena-bioscience/
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://everonlife.com/our-products/jena-bioscience/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-amino group of lysine acts as a hydrotrope. It suppresses non-specific aggregation by
interacting with hydrophobic patches on the protein surface and neutralizing surface acidic
residues (Glu, Asp). This increases the metastable zone width, preventing immediate
amorphous precipitation.

L-Malate Component (The Stabilizer): As a dicarboxylic acid anion, malate sits in the middle-

to-left of the Hofmeister series. It acts as a mild kosmotrope, structuring water around the

protein and encouraging compact folding without the harsh "salting-out" effects of citrate or

sulfate.

Mechanism Diagram
The following diagram illustrates how L-Lysine L-Malate shifts the equilibrium from disordered

aggregation toward ordered nucleation.
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Figure 1: Mechanistic action of L-Lysine L-Malate.[1][2][3][4][5][6][7] The Lysine cation inhibits

aggregation (Red T-bar), while the Malate anion stabilizes the ordered lattice (Green Arrow).

Materials and Preparation
Safety Note: L-Lysine L-Malate is generally non-toxic but should be handled with standard

laboratory PPE.[1]

Reagent Specifications
Chemical Name: L-Lysine L-Malate (Salt)[1][5]
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CAS Number: 71555-10-7[1][8]

Molecular Weight: ~280.27 Da (for 2:1 salt) or ~146.19 (Lys) + 134.09 (Malic) depending on

stoichiometry.

Purity:

98% (Crystallography Grade recommended)

Stock Solution Protocol (1.0 M)
Most commercial screens provide this reagent at 1.0 M or 2.0 M. If preparing from powder:

Weighing: Weigh 28.03 g of L-Lysine L-Malate (assuming 2:1 stoichiometry, verify

manufacturer Certificate of Analysis).

Dissolution: Dissolve in 60 mL of ultrapure deionized water (Milli-Q, 18.2 M

).

pH Adjustment (Critical):

Measure the pH. It is typically neutral (~6.5–7.5).

If optimization requires: Adjust pH using concentrated HCl or NaOH only if the protein is

pH-sensitive. For general screening, leave unbuffered to allow the crystallization buffer to

dominate.

Volume Adjustment: Bring final volume to 100 mL with water.

Filtration: Filter through a 0.22

m membrane (PES or PVDF) into a sterile container.

Storage: Store at 4°C. Stable for 6–12 months.

Experimental Protocols
Protocol A: The "Rescue" Additive Screen
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Purpose: Use this protocol when you have "hits" that yield heavy precipitate, phase separation,

or showers of microcrystals, but no single diffraction-quality crystals.

Workflow:

Identify Base Condition: Select the reservoir solution that produced the precipitate (e.g., 20%

PEG 3350, 0.2 M MgCl2).

Prepare Drops:

Control Drop: 1

L Protein + 1

L Reservoir.

Experimental Drop: 1

L Protein + 0.8

L Reservoir + 0.2

L L-Lysine L-Malate (1.0 M Stock).[1]

Final Additive Concentration: ~0.1 M.[9]

Incubation: Seal and incubate at the optimal temperature.

Observation: Check immediately (T=0), 24h, and 1 week.

Result 1 (Clear Drop): Solubility increased too much. Repeat with 0.05 M additive.

Result 2 (Fewer, larger crystals):Success. The additive reduced nucleation density.

Protocol B: High-Concentration Solubility Screen
Purpose: For proteins that precipitate during concentration (e.g., >10 mg/mL), preventing the

setup of crystallization trials.

Workflow:
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Buffer Exchange: Dialyze or concentrate the protein into a buffer containing 50–100 mM L-
Lysine L-Malate.

Concentration: Proceed with centrifugal concentration.

Validation: Measure Dynamic Light Scattering (DLS). A monodisperse peak indicates the salt

has successfully suppressed aggregation.

Crystallization: Use this protein-additive mix directly in standard sparse-matrix screens.[1]

Data Interpretation & Troubleshooting
Use the table below to interpret the results of your additive screen.

Observation in Drop Diagnosis Recommended Action

Heavy Precipitate

(Unchanged)
Additive concentration too low.

Increase L-Lysine L-Malate to

0.3 M - 0.5 M.

Clear Drop (No Crystals) Protein solubilized completely.

Increase precipitant (PEG/Salt)

concentration by 5-10% or

decrease additive to 0.05 M.

Phase Separation (Oiling)
Metastable zone reached but

nucleation inhibited.

Streak seed the drop using a

cat whisker or horse hair.[1]

Shower of Microcrystals Nucleation rate too high.

This is the ideal scenario for

this additive.[1] Keep

concentration at 0.1 M but

lower protein concentration by

20%.

Single, Large Crystal Optimal Condition.

Harvest and cryo-protect.[1]

(Note: L-Lysine L-Malate is not

a cryoprotectant; add Glycerol

or EG).[1]
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Case Study: Optimization of Antibody-Antigen
Complex
Context: A Fab-Antigen complex yielded amorphous brown precipitate in 18% PEG 3350, 0.2

M Ammonium Sulfate.

Intervention: An additive screen was performed.

Result: The well containing 0.1 M L-Lysine L-Malate cleared the precipitate.

Optimization: A grid screen was set up:

X-Axis: PEG 3350 (18% - 24%)[1]

Y-Axis: L-Lysine L-Malate (0.0 M - 0.3 M)[1]

Outcome: Diffraction quality crystals (2.1 Å) appeared at 22% PEG 3350, 0.15 M L-Lysine
L-Malate.

Conclusion: The additive solubilized the aggregate, requiring a higher precipitant

concentration (22% vs 18%) to drive the system back into the nucleation zone, but in an

ordered fashion.

References
Hampton Research. (n.d.).[9][10] Additive Screen User Guide. Retrieved from [Link]

Shiraki, K., et al. (2002). "Biophysical effect of amino acids on the prevention of protein
aggregation." Journal of Biochemistry, 132(4), 591-595.

Kado, Y., et al. (2025). "L-Lysine: Exploiting Powder X-ray Diffraction to Complete the Set of

Crystal Structures." ResearchGate.[7] Retrieved from [Link]

Tsumoto, K., et al. (2004). "Solubilization of active green fluorescent protein from insoluble
particles by L-arginine and L-lysine." Biotechnology Progress, 20(5), 1301-1308.

US Patent 4420432A. (1983). Crystalline salt of basic L-amino acid with L-malic acid.[1][5]

Retrieved from

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://everonlife.com/our-products/jena-bioscience/
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://everonlife.com/our-products/jena-bioscience/
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://www.benchchem.com/product/b608611/docs?utm_src=pdf-body#application-note-l-lysine-l-malate-in-protein-crystallization-screening
https://hamptonresearch.com/uploads/support_materials/HR2-138_binder.pdf
https://hamptonresearch.com/uploads/support_materials/HR2-428_binder.pdf
https://hamptonresearch.com/
https://www.researchgate.net/publication/272029573_L-Lysine_Exploiting_Powder_X-ray_Diffraction_to_Complete_the_Set_of_Crystal_Structures_of_the_20_Directly_Encoded_Proteinogenic_Amino_Acids
https://www.researchgate.net/
https://everonlife.com/our-products/jena-bioscience/
https://patents.google.com/patent/US4420432A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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